(3S)-3-bromobutan-2-one

• IUPAC Name: (3S)-3-bromobutan-2-one
• InChI: InChI=1S/C4H7BrO/c1-3(5)4(2)6/h3H,1-2H3/t3-/m0/s1
• InChI Key: BNBOUFHCTIFWHN-VKHMYHEASA-N
• Canonical SMILES: CC(C(=O)C)Br
• Isomeric SMILES: C[C@@H](C(=O)C)Br
• Molecular Formula: C4H7BrO
• Molecular Weight: 151.00 g/mol

Description

(3S)-3-Bromobutan-2-one is a chiral brominated ketone with the molecular formula C₄H₇BrO and a molar mass of 151.0 g/mol. Its structure consists of a four-carbon chain with a ketone group at position 2 and a bromine atom at position 3, where the stereochemistry is defined as S-configuration.

Scientific Research Applications

Organic Synthesis

(3S)-3-bromobutan-2-one serves as a valuable intermediate in the synthesis of various organic compounds. Its structure allows for multiple reactions, including:

• Halogenation Reactions : The compound can undergo further halogenation at the α-position, leading to the formation of more complex structures. This property is exploited in synthesizing various halogenated derivatives, which are essential in medicinal chemistry .
• Formation of Derivatives : The compound's ability to form derivatives makes it useful for creating diverse chemical entities. For instance, it has been utilized in the synthesis of 3-methyl-3-penten-2-one through a series of reactions involving Grignard reagents and nucleophilic additions .

Pharmaceutical Applications

The pharmaceutical industry extensively uses (3S)-3-bromobutan-2-one as a building block for drug development:

• Metalloenzyme Inhibitors : Research has shown that compounds derived from (3S)-3-bromobutan-2-one exhibit metalloenzyme modulating activities, which are crucial for developing drugs targeting various diseases .
• Antifungal Agents : Derivatives of this compound have been synthesized and evaluated for antifungal activity. For example, novel derivatives with diphenyl ether moieties displayed significant effectiveness against pathogens such as Rhizoctonia solani and Botrytis cinerea, indicating potential applications in antifungal drug development .

Agrochemical Formulations

(3S)-3-bromobutan-2-one is also relevant in the agrochemical sector:

• Pesticide Development : The compound can be used as a precursor for synthesizing pesticides and herbicides. Its reactivity allows for modifications that enhance the efficacy and selectivity of agrochemicals .

Case Study 1: Synthesis of Antifungal Compounds

A study demonstrated that derivatives synthesized from (3S)-3-bromobutan-2-one exhibited significant antifungal properties. The research involved creating various compounds through halogenation and subsequent reactions, leading to effective fungicides that outperformed existing commercial options .

Case Study 2: Metalloenzyme Modulation

Research into metalloenzyme inhibitors derived from (3S)-3-bromobutan-2-one highlighted its potential in treating diseases mediated by such enzymes. The study focused on the design and synthesis of these inhibitors, showcasing their efficacy in preclinical models .

Comparison with Similar Compounds

Functional Group and Reactivity

(3S)-3-Bromobutan-2-one shares structural similarities with other brominated and non-brominated analogs. Key comparisons include:

Compound	Molecular Formula	Molar Mass (g/mol)	Functional Groups	Key Reactivity
(3S)-3-Bromobutan-2-one	C₄H₇BrO	151.0	Ketone, Bromine (S-configuration)	Bromine participates in SN2 reactions; ketone enables carbonyl chemistry.
3-Mercaptobutan-2-one	C₄H₈OS	104.2	Ketone, Thiol (-SH)	Thiol group undergoes oxidation or nucleophilic reactions .
(S)-3-Bromobutanoic acid	C₄H₇BrO₂	183.0	Carboxylic acid, Bromine	Bromine adjacent to carboxylic acid enables decarboxylation or substitution.
β-D-Glucopyranoside (2R,3S)	C₂₁H₂₄O₁₁	452.4	Glycoside, Dihydroxybenzene	Bromine-free; complex stereochemistry influences biological activity .

Key Observations :

• Bromine Position: Bromine at position 3 in (3S)-3-bromobutan-2-one contrasts with brominated carboxylic acids (e.g., (S)-3-Bromobutanoic acid) where bromine is adjacent to a carboxyl group. This positional difference alters reactivity: bromine in the ketone derivative is more prone to elimination, while in carboxylic acids, decarboxylation may dominate .
• Stereochemical Impact: The S-configuration in (3S)-3-bromobutan-2-one may lead to enantioselective outcomes in reactions, similar to the stereochemical effects observed in (2R,3S)-β-D-glucopyranoside derivatives .

Q & A

Q. What role does (3S)-3-bromobutan-2-one play in modulating biological activity in medicinal chemistry studies?

• Methodological Answer :
• Structure-activity relationship (SAR) : Synthesize analogs with varying halogen positions and assess antimicrobial/antiproliferative activity.
• Docking simulations : Predict binding affinities to target enzymes (e.g., kinases) using molecular dynamics. Validate with in vitro assays .